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Compound of Interest |

Compound Name: 4-Hydroxybenzonitrile

CAS No.: 767-00-0

Cat. No.: B152051
Abstract

This technical guide outlines the rigorous safety, handling, and storage protocols for 4-
Hydroxybenzonitrile (CAS No. 767-00-0). Intended for drug development professionals and
research chemists, this document moves beyond basic Safety Data Sheet (SDS) summaries to
provide context-aware operational workflows. It highlights the compound's specific toxicological
risks—notably its potential metabolism into cyanide—and provides self-validating procedures
for its use in the synthesis of liquid crystals, pharmaceutical intermediates (e.g., beta-blockers),
and agrochemicals.

Chemical Identity & Physicochemical Profile[2][3][4]
[5][6]

Understanding the physical state and solubility profile is the first step in designing a safe
handling workflow.
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Property Specification Operational Implication
IUPAC Name 4-Hydroxybenzonitrile

4-Cyanophenol, p-
Synonyms

Cyanophenol
CAS Number 767-00-0 Verifying inventory accuracy.
Molecular Formula C7HsNO MW: 119.12 g/mol

Physical State

White to light yellow crystalline

Dust generation is a primary

powder inhalation risk.
) ) Solid at room temperature;
Melting Point 110-113°C
stable under standard storage.
Soluble in Methanol, Ethanol, ]
- ] Choice of solvent affects glove
Solubility Ether, Acetone. Slightly soluble ]
, permeation rates.
in water.[1][2]
Weakly acidic; reacts with
pKa ~7.97

strong bases.

Hazard Identification & Risk Assessment
GHS Classification (Conservative Approach)

While some vendors classify this compound as Category 4 (Harmful), authoritative sources

(e.g., TCI, Sigma-Aldrich) often assign Category 3 (Toxic). For high-integrity safety protocols,

we adopt the stricter classification.

o Acute Toxicity (Oral, Dermal, Inhalation): Category 3 (H301 + H311 + H331).[3]

o Skin/Eye Irritation: Category 2 (H315, H319).[2][3][4]

The "Cyanide Metabolite" Risk

Unlike simple irritants, 4-Hydroxybenzonitrile carries a latent toxicological mechanism. Upon

ingestion or significant systemic absorption, the nitrile moiety (-CN) can be metabolized to

release free cyanide ions.
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e Mechanism: Inhibition of cytochrome c oxidase in the mitochondrial electron transport chain.

» Clinical Sign: Effects may be delayed.[1] Symptoms include headache, dizziness, rapid
breathing, and in severe cases, metabolic acidosis and asphyxiation.

e Protocol Impact: Workflows must prevent all routes of exposure, not just acute contact.

Personal Protective Equipment (PPE) & Engineering

Controls|8]
Engineering Controls

e Primary Containment: All solid handling (weighing, transfer) must occur inside a certified
chemical fume hood or a powder containment enclosure.

o Velocity: Face velocity should be maintained between 0.3 — 0.5 m/s.

» Static Control: Use anti-static weighing boats and grounding mats, as fine organic powders
can accumulate static charge, leading to dispersion.

PPE Compatibility Matrix[1]
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PPE Item Material/Standard Rationale

Good resistance to solid
transfer. Note: If dissolved in
Acetone/Methanol, use
Gloves (Primary) Nitrile Rubber (Min 0.11 mm) double-gloving or laminate
gloves (e.g., Silver Shield) as
these solvents permeate nitrile

rapidly.

Required if working outside a
) o hood (not recommended). For
Respiratory N95 / P2 (Minimum) )
spill cleanup, use a full-face

respirator with ABEK-P3 filters.

Safety glasses are insufficient
Eye Protection Chemical Goggles due to the risk of fine dust

bypassing side shields.

Standard protection. Tyvek suit
Body Protection Lab Coat (Cotton/Poly) required for large-scale (>1 kg)
handling.

Storage & Stability Protocol

Proper storage mitigates degradation and prevents accidental hazardous reactions.

Environmental Conditions

e Temperature: Store at Room Temperature (+15°C to +25°C).

o Atmosphere: Keep container tightly closed. While not strictly air-sensitive, storage under an
inert atmosphere (Nitrogen/Argon) is "Best Practice" to prevent oxidative yellowing over long
periods.

e Light: Store in amber glass or opague HDPE containers to protect from light.

Segregation (Incompatibilities)
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Do NOT store near:

e Strong Oxidizing Agents: Risk of fire/explosion.

o Strong Acids: Potential hydrolysis of the nitrile group.

o Strong Bases: Reacts with the phenolic hydroxyl group.

Operational Workflows
Workflow Diagram: Safe Handling Lifecycle

The following diagram illustrates the critical decision points from receipt to disposal.
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Figure 1: End-to-end lifecycle management for 4-Hydroxybenzonitrile in a research setting.

Protocol: Solid Handling & Weighing
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» Preparation: Place the balance inside the fume hood. If vibration is an issue, stop airflow
momentarily only during the reading, or use a draft shield.

o Transfer: Use a disposable spatula. Do not pour directly from the stock bottle.

o Dissolution: If preparing a stock solution, add the solid to the vessel first, then add the
solvent. This prevents "puffing” of toxic dust that can occur if solid is dumped into liquid.

o Decontamination: Wipe the balance area with a solvent-dampened tissue (Ethanol)
immediately after use. Dispose of the tissue as hazardous waste.

Protocol: Reaction Safety

e Heating: If the reaction requires heating >60°C, ensure a reflux condenser is attached before
heating begins to prevent volatilization of the nitrile or solvent.

» Acidic Conditions: Be extremely cautious if using strong acids in the reaction matrix, as
hydrolysis can theoretically release toxic byproducts depending on conditions.

Emergency Response
Spill Response Decision Tree
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Spill Detected

Solid or Liquid?

Solid Powder Solution
1. Dampen with inert oil/solvent 1. Absorb with vermiculite/sand
2. Scoop into sealed bag 2. Do NOT use sawdust (oxidizer risk)
3. Wash area with soap/water 3. Scoop into sealed bag

N

Label as 'Toxic Waste'
Contact EHS

Click to download full resolution via product page

Figure 2: Immediate response logic for laboratory spills.

First Aid Measures

Inhalation: Remove victim to fresh air immediately.[1][5] If breathing is difficult, trained
personnel should administer oxygen. Seek medical attention.

Skin Contact: Wash off immediately with soap and plenty of water.[1][2][5] Remove
contaminated clothing.[1][2][5]

Ingestion:Medical Emergency. Rinse mouth with water (only if conscious). Do NOT induce
vomiting. Transport to a hospital immediately, informing them of potential nitrile/cyanide
exposure.

Waste Disposal
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o Classification: P-listed or U-listed waste (depending on jurisdiction) due to toxicity.

e Method: Dissolve or mix the material with a combustible solvent and burn in a chemical
incinerator equipped with an afterburner and scrubber.

» Critical Note: The incinerator must be capable of handling Nitrogen Oxides (NOx) and
potential Cyanide traces.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Safe Handling and Storage Protocol
for 4-Hydroxybenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152051#safe-handling-and-storage-procedures-for-4-
hydroxybenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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